11-(Decylsulfanyl)undecan-1-amine

• CAS No.: 361484-05-1
• Molecular Formula: C21H45NS
• Molecular Weight: 343.7 g/mol
• IUPAC Name: 11-decylsulfanylundecan-1-amine
• InChI: InChI=1S/C21H45NS/c1-2-3-4-5-6-11-14-17-20-23-21-18-15-12-9-7-8-10-13-16-19-22/h2-22H2,1H3
• InChI Key: AADXQQFEAZNSGC-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCSCCCCCCCCCCCN

Description

11-(Decylsulfanyl)undecan-1-amine is a sulfur-containing alkylamine with the molecular formula C₁₁H₂₁NS and a monoisotopic mass of 199.14 Da . Its structure features a linear undecane backbone with a terminal amine group (-NH₂) at position 1 and a decylsulfanyl (-S-C₁₀H₂₁) moiety at position 11. This combination of a long alkyl chain, thioether linkage, and primary amine group distinguishes it from simpler amines and sulfur-free analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 11-(Decylsulfanyl)undecan-1-amine typically involves the

Comparison with Similar Compounds

1-Aminoundecane (Undecylamine)

• Molecular Formula : C₁₁H₂₅N
• Molecular Weight : 171.33 g/mol
• Key Differences :
  • Lacks the decylsulfanyl group, making it a simple primary amine.
  • Higher hydrogen content (C₁₁H₂₅N vs. C₁₁H₂₁NS) reduces hydrophobicity compared to 11-(Decylsulfanyl)undecan-1-amine.
• Properties and Applications :
  • Widely used as a surfactant and corrosion inhibitor due to its amine functionality .
  • Lower thermal stability than sulfur-containing analogs, as thioethers resist oxidation better than alkyl chains .
• Safety : Classified with >98% purity; inhalation risks require immediate medical attention .

Dec-9-en-1-amine

• Molecular Formula : C₁₀H₁₉NH₂ (assumed from )
• Key Differences: Contains a double bond at position 9, introducing unsaturation.
• Synthesis: Prepared via methods involving 10-undecenoic acid derivatives, with purification via thin-layer chromatography (TLC) .
• Reactivity : The double bond enables addition reactions (e.g., hydrogenation), unlike the inert thioether in 11-(Decylsulfanyl)undecan-1-amine .

Spiro[5.5]undecan-1-amine

• Molecular Formula : C₁₁H₂₁N
• Key Differences :
  • Spirocyclic structure replaces the linear chain, drastically altering geometry and steric effects.
  • Lacks sulfur, limiting ligand versatility in metal coordination .
• Applications: Potential in catalysis and polymer chemistry due to rigid spiro frameworks .

Comparative Data Table

Compound	Molecular Formula	Molecular Weight (Da)	Functional Groups	Key Properties
11-(Decylsulfanyl)undecan-1-amine	C₁₁H₂₁NS	199.14	-NH₂, -S-C₁₀H₂₁	Amphiphilic, redox-active thioether
1-Aminoundecane	C₁₁H₂₅N	171.33	-NH₂	Surfactant, corrosion inhibitor
Dec-9-en-1-amine	C₁₀H₁₉NH₂	~157.27	-NH₂, C=C	Reactive via unsaturation
Spiro[5.5]undecan-1-amine	C₁₁H₂₁N	167.17	-NH₂, spirocyclic framework	Rigid structure, catalytic potential

Research Findings and Functional Group Impact

• Thioether vs.
• Unsaturation vs. Sulfur : Dec-9-en-1-amine’s double bond offers reactivity for polymer crosslinking, whereas the thioether in 11-(Decylsulfanyl)undecan-1-amine provides stability against oxidation .
• Structural Rigidity : Spiro[5.5]undecan-1-amine’s cyclic structure limits conformational flexibility, contrasting with the linear, sulfur-containing analog’s adaptability in surface adsorption .